Cas no 2115016-68-5 (5-Bromo-4-cyclopropyl-6-methylpyrimidin-2-amine)

5-Bromo-4-cyclopropyl-6-methylpyrimidin-2-amine structure
2115016-68-5 structure
Product Name:5-Bromo-4-cyclopropyl-6-methylpyrimidin-2-amine
CAS No:2115016-68-5
MF:C8H10BrN3
MW:228.08910036087
CID:5696723
PubChem ID:130270049
Update Time:2023-10-14

5-Bromo-4-cyclopropyl-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-BROMO-4-CYCLOPROPYL-6-METHYLPYRIMIDIN-2-AMINE
    • SCHEMBL19174177
    • 2115016-68-5
    • 2-Pyrimidinamine, 5-bromo-4-cyclopropyl-6-methyl-
    • 5-Bromo-4-cyclopropyl-6-methylpyrimidin-2-amine
    • Inchi: 1S/C8H10BrN3/c1-4-6(9)7(5-2-3-5)12-8(10)11-4/h5H,2-3H2,1H3,(H2,10,11,12)
    • InChI Key: IPFRPCYUQHTCKX-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)N=C(N)N=C1C1CC1

Computed Properties

  • Exact Mass: 227.00581g/mol
  • Monoisotopic Mass: 227.00581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.645±0.06 g/cm3(Predicted)
  • Boiling Point: 372.7±44.0 °C(Predicted)
  • pka: 3.11±0.10(Predicted)
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